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Professionals
Introduction: The Emergence of a Novel
Oxazolidinedione Fungicide
Famoxadone, with the CAS number 131807-57-3, is a highly effective, broad-spectrum

fungicide belonging to the oxazolidinedione class of chemicals.[1][2][3] It was developed and

commercialized by DuPont in the early 1990s to control a wide range of plant pathogens within

the Ascomycete, Basidiomycete, and Oomycete classes.[4][5] Famoxadone is particularly

effective against devastating diseases such as grape downy mildew (Plasmopara viticola),

potato and tomato late blight (Phytophthora infestans), and various blights on cucurbits and

lettuce.[1][3][6] Its development marked a significant advancement in the management of

fungal diseases, offering a unique mode of action as a Quinone outside Inhibitor (QoI).[6][7]

This guide provides a comprehensive technical overview of the initial screening, mechanism of

action, efficacy, and developmental milestones of famoxadone.

Discovery and Initial Screening
The journey to famoxadone began with the acquisition of a lead compound, 5-methyl-5-phenyl-

3-phenylamino-2-thioxo-4-oxazolidinone, by DuPont from academic research at the University
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of Bonn.[4][5] This initial molecule exhibited fungicidal properties that prompted an extensive

analog program. The discovery process involved routine but rigorous greenhouse testing,

which identified the potential of the oxazolidinone chemical class for broad-spectrum disease

control.[4][5] Through systematic synthesis and evaluation of various oxazolidinone ring

systems, researchers developed detailed structure-activity relationships (SAR) that ultimately

led to the identification and optimization of famoxadone as a commercial candidate.[4]

Biochemical Mode of Action: Disrupting Fungal
Respiration
Famoxadone's fungicidal activity stems from its role as a potent inhibitor of mitochondrial

respiration.[2][8] It specifically targets the cytochrome bc1 complex, also known as Complex III,

in the fungal electron transport chain.[6][8][9]

Key aspects of its mechanism include:

Target Site: It binds to the Quinone outside (Qo) site of the cytochrome bc1 complex.[6]

Inhibition of Electron Transport: This binding action blocks the transfer of electrons from

ubiquinol to cytochrome c, a critical step in cellular respiration.[6][9]

ATP Synthesis Disruption: By interrupting the electron transport chain, famoxadone prevents

the synthesis of ATP, the primary energy currency of the fungal cell.[6][8]

Biological Impact: The resulting energy deficit leads to a rapid cessation of fungal growth,

spore germination, and zoospore motility.[1][6][8] Famoxadone is particularly effective

against zoospore release and causes their lysis within minutes of contact.[1]

Caption: Famoxadone's mode of action in the fungal respiratory chain.

Efficacy Against Plant Pathogens
Famoxadone demonstrates robust activity against a broad spectrum of fungal pathogens,

particularly those in the Oomycete and Ascomycete classes.[2][5][6] Its efficacy has been

established through comprehensive in vitro and in vivo evaluations.
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In Vitro Efficacy
Laboratory assays confirm the potent intrinsic activity of famoxadone against key pathogens. It

effectively inhibits critical life stages, including mycelial growth and spore germination.[1]

Pathogen Disease In Vitro Effect
Effective
Concentration

Citation

Plasmopara

viticola

Grape Downy

Mildew

Lysis of

zoospores
~0.01 mg/L [1]

Phytophthora

infestans

Potato Late

Blight

Lysis of

zoospores,

inhibition of

mycelial growth

and sporangial

germination

~0.01 mg/L for

zoospore lysis;

higher doses for

mycelia

[1]

In Vivo Efficacy
Whole-plant tests reveal famoxadone's strong protective capabilities in a realistic agricultural

context. A key feature is its translaminar activity, allowing it to move through leaf tissue to

protect both the upper and lower leaf surfaces.[6]

Crop Disease Efficacy Highlights Citation

Grapes Downy Mildew

Strong preventative

control with good

residual activity (7-10

days)

[1]

Potatoes Late Blight

Strong preventative

control with good

residual activity (7-10

days)

[1]

Tomatoes Late Blight

Effective control, often

used in preventative

spray programs

[3]
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Experimental Protocols
Protocol for In Vitro Fungicide Screening (Poisoned
Food Technique)
This method is used to determine the effect of a fungicide on the mycelial growth of a

pathogen.

Preparation of Fungicide Stock Solution: Accurately weigh a sample of technical grade

famoxadone and dissolve it in a suitable solvent (e.g., acetone) to create a high-

concentration stock solution.

Media Preparation: Prepare Potato Dextrose Agar (PDA) according to the manufacturer's

instructions and sterilize it by autoclaving. Allow the medium to cool to approximately 45-

50°C in a water bath.

Poisoning the Medium: Add appropriate aliquots of the famoxadone stock solution to the

molten PDA to achieve a range of desired final concentrations (e.g., 0.01, 0.1, 1, 10, 100

mg/L). A control medium with only the solvent is also prepared.

Plating: Pour the amended and control PDA into sterile Petri dishes and allow them to

solidify.

Inoculation: Using a sterile cork borer, cut a small disc (e.g., 5 mm diameter) from the edge

of an actively growing culture of the target pathogen. Place the mycelial disc face down in

the center of each prepared plate.

Incubation: Incubate the plates at a suitable temperature (e.g., 25°C) in the dark.

Data Collection: Measure the radial growth of the fungal colony in two perpendicular

directions at regular intervals until the colony in the control plate reaches the edge of the

dish.

Analysis: Calculate the percent inhibition of mycelial growth for each concentration relative to

the control. Use this data to determine the EC50 (Effective Concentration to inhibit growth by

50%) value through probit analysis.[10]
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Protocol for In Vivo Greenhouse Efficacy Trial
This protocol assesses the preventative efficacy of a fungicide on whole plants.

Plant Propagation: Grow healthy, susceptible host plants (e.g., potato or tomato seedlings) in

pots under controlled greenhouse conditions until they reach a suitable growth stage (e.g., 4-

6 true leaves).

Fungicide Application: Prepare spray solutions of famoxadone at various application rates,

including the proposed label rate and rates above and below it.[11] An untreated control

(water spray) and a reference fungicide control are included.

Treatment Application: Spray the plants with the prepared solutions until runoff, ensuring

thorough coverage of all foliage.[12] Allow the foliage to dry completely.

Pathogen Inoculation: Prepare a standardized inoculum of the target pathogen (e.g., a

zoospore suspension of P. infestans). Apply the inoculum uniformly to all treated and control

plants, typically 24-48 hours after the fungicide application.

Incubation: Move the inoculated plants to a high-humidity environment (e.g., a mist chamber)

for 24-48 hours to facilitate infection, followed by incubation in a controlled-environment

growth chamber with optimal conditions for disease development.

Disease Assessment: After a set incubation period (e.g., 7-10 days), visually assess the

disease severity on the leaves of each plant. This is often done by estimating the percentage

of leaf area covered by lesions.

Statistical Analysis: Analyze the disease severity data using appropriate statistical methods

(e.g., ANOVA and mean separation tests) to determine if the fungicide treatments

significantly reduced disease compared to the untreated control.[11]

Caption: A generalized workflow for fungicide screening and development.

Structure-Activity Relationship (SAR) and
Resistance Management
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The development of famoxadone was heavily guided by SAR studies.[4] Researchers

synthesized and tested numerous analogs to understand how modifications to the

oxazolidinone scaffold impacted fungicidal potency. This process led to the discovery that the

S-(-)-enantiomer of famoxadone is the more active component.[13]

Caption: Logical flow of Structure-Activity Relationship (SAR) studies.

Due to its specific, single-site mode of action, there is a high risk of resistance development in

fungal populations.[14] Famoxadone belongs to FRAC (Fungicide Resistance Action

Committee) Group 11 and exhibits cross-resistance with other QoI fungicides like strobilurins.

[7][14] To mitigate this risk, effective resistance management strategies are crucial.

Famoxadone is often formulated in pre-mixes with fungicides that have a different mode of

action, such as cymoxanil (FRAC Group 27), which provides both preventative and curative

activity and helps delay the development of resistance.[6][7][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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